Cas no 913575-14-1 (Carbamicacid, (3-endo)-8-azabicyclo[3.2.1]oct-3-yl-, phenylmethyl ester (9CI))

• Product Name: Carbamicacid, (3-endo)-8-azabicyclo[3.2.1]oct-3-yl-, phenylmethyl ester (9CI)
• CAS No: 913575-14-1
• MF: C₁₅H₂₀N₂O₂
• MW: 260.331503868103
• CID: 797011
• PubChem ID: 91666777
• Update Time: 2025-04-19

Carbamicacid, (3-endo)-8-azabicyclo[3.2.1]oct-3-yl-, phenylmethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamicacid, (3-endo)-8-azabicyclo[3.2.1]oct-3-yl-, phenylmethyl ester (9CI)
• Carbamic acid, (3-endo)-8-azabicyclo[3.2.1]oct-3-yl-, phenylmethyl ester
• 913575-14-1
• endo-benzyl-8-azabicyclo[3.2.1]octan-3-ylcarbamate
• Rel-benzyl ((1R,3r,5S)-8-azabicyclo[3.2.1]octan-3-yl)carbamate
• Benzyl ((1R,3r,5S)-8-azabicyclo[3.2.1]octan-3-yl)carbamate
• Benzyl(3-endo)-8-azabicyclo[3.2.1]oct-3-ylcarbamate
• CS-0529049

• Inchi： 1S/C15H20N2O2/c18-15(19-10-11-4-2-1-3-5-11)17-14-8-12-6-7-13(9-14)16-12/h1-5,12-14,16H,6-10H2,(H,17,18)/t12-,13+,14?
• InChI Key： DKBABMXWUIOAQU-PBWFPOADSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC1C[C@@H]2CC[C@H](C1)N2)=O

Computed Properties

• Exact Mass: 260.152477885g/mol
• Monoisotopic Mass: 260.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.4Ų